1-hydroxy-2H-thieno[2,3-d]diazaborinine

• CAS No.: 17303-84-3
• Molecular Formula: C5H5BN2OS
• Molecular Weight: 151.99g/mol
• IUPAC Name: 1-hydroxy-2H-thieno[2,3-d]diazaborinine
• InChI: InChI=1S/C5H5BN2OS/c9-6-5-4(1-2-10-5)3-7-8-6/h1-3,8-9H
• InChI Key: LFSCECOIQBWEIP-UHFFFAOYSA-N
• SMILES: B1(C2=C(C=CS2)C=NN1)O

Description

1-Hydroxy-2H-thieno[2,3-d]diazaborinine is a boron-containing heterocyclic compound featuring a fused thiophene-diazaborinine core with a hydroxyl substituent. The thieno-fused structure introduces sulfur into the aromatic system, which may enhance conjugation and stability compared to non-sulfur analogs. The hydroxyl group at the 1-position likely influences solubility and reactivity, making this compound distinct from other diazaborinine derivatives.

Comparison with Similar Compounds

Thieno-Fused vs. Naphtho-Fused Derivatives

• 1-Hydroxy-2H-thieno[2,3-d]diazaborinine: Features a sulfur-containing thiophene ring fused to the diazaborinine core. The hydroxyl group may participate in hydrogen bonding, enhancing solubility .
• 2-(3,4-Dimethoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine (): Incorporates a naphthalene fused system with methoxy substituents. The extended π-system likely increases UV-vis absorption wavelengths compared to thieno analogs .
• 2-Cyclopropyl-6-phenyl-2,3-dihydrothieno[3,2-d][1,3,2]diazaborinin-4(1H)-one (): Contains a cyclopropyl group and a ketone moiety, which may sterically hinder reactivity compared to the hydroxylated target compound .

Substituent Effects on Reactivity

• BODIPY-based Diazaborinines (e.g., 7-chloro-2-ethyl-5,5-difluoro-1,3-dimethyl-10-phenyl-5H-4,5-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinine, ): Fluorinated pyrrole fusion enhances fluorescence quantum yields, suggesting thieno analogs may exhibit distinct photophysical profiles .

Physical and Spectral Properties

Melting Points and Stability

• Naphtho-Fused Diazaborinines : Exhibit higher melting points (160–163°C, ) due to extended aromaticity and rigid structures .
• Thieno Derivatives: Expected to have lower melting points than naphtho analogs due to reduced π-stacking, though data for the target compound are unavailable.

Spectral Data

• BODIPY Derivatives : Show strong absorbance in the visible range (e.g., 500–600 nm) with high molar extinction coefficients, as seen in .
• Naphtho-Fused Compounds: $^{1}\text{H}$ NMR spectra () reveal deshielded aromatic protons, whereas thieno systems may exhibit downfield shifts for sulfur-adjacent protons .

Table 1. Comparative Overview of Diazaborinine Derivatives

Compound Name	Fused Ring	Key Substituents	Synthesis Yield	Melting Point (°C)	Key Applications	References
1-Hydroxy-2H-thieno[2,3-d]diazaborinine	Thieno	Hydroxyl	N/A	N/A	Potential probes
2-(3,4-Dimethoxyphenyl)-naphtho[1,8-de]diazaborinine	Naphtho	3,4-Dimethoxyphenyl	77%	160–163	Ligand design
7-Chloro-2-ethyl-5,5-difluoro-...dipyrrolo[1,2-c:2',1'-f]diazaborinine (BODIPY)	Pyrrolo	Chloro, Ethyl, Fluoro	N/A	N/A	Fluorescent imaging
2-(2-Nitro-benzenesulfonyl)-thieno[2,3-d]diazaborinin-1-ol	Thieno	Nitrobenzenesulfonyl	N/A	N/A	Kinase inhibition